Cas no 7473-40-7 (3,4-di-O-benzoylpentopyranosyl fluoride)

• Product Name: 3,4-di-O-benzoylpentopyranosyl fluoride
• CAS No: 7473-40-7
• MF: C₁₉H₁₇FO₆
• MW: 360.333089590073
• CID: 980116
• PubChem ID: 343783
• Update Time: 2025-04-19

3,4-di-O-benzoylpentopyranosyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3,4-di-O-benzoylpentopyranosyl fluoride
• (4-benzoyloxy-6-fluoro-5-hydroxyoxan-3-yl) benzoate
• NSC-400279
• (4-benzoyloxy-6-fluoro-5-hydroxyoxan-3-yl)benzoate
• 7473-40-7
• NSC400279
• DTXSID10322048

• Inchi： 1S/C19H17FO6/c20-17-15(21)16(26-19(23)13-9-5-2-6-10-13)14(11-24-17)25-18(22)12-7-3-1-4-8-12/h1-10,14-17,21H,11H2
• InChI Key： MXKSZVULZXDWHM-UHFFFAOYSA-N
• SMILES： FC1C(C(C(CO1)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)O

Computed Properties

• Exact Mass: 360.10091642g/mol
• Monoisotopic Mass: 360.10091642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 82.1Ų

Experimental Properties

• Density: 1.36
• Boiling Point: 518.5°C at 760 mmHg
• Flash Point: 267.4°C
• Refractive Index: 1.59
• PSA: 82.06000
• LogP: 2.12430